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Compound of Interest

Compound Name: Dodecanediamide
CAS No.: 6224-99-3
Cat. No.: B1620465
Get Quote
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Technical Guide: Dodecanedioic Acid vs.

Dodecanediamide

Structural Divergence, Synthetic Interconversion, and
Pharmacological Applications

Executive Summary

In the landscape of long-chain dicarboxylic acids (LCDAS), the distinction between the free acid
form (Dodecanedioic Acid, C12 diacid) and its diamide derivative (Dodecanediamide) is critical
for formulation scientists and medicinal chemists.

While both share the same C12 aliphatic backbone, their terminal functional groups dictate
opposing physicochemical behaviors. Dodecanedioic Acid (DDDA) is an ionizable, biologically
active metabolic fuel used in Total Parenteral Nutrition (TPN) and polymer synthesis.
Dodecanediamide, conversely, is a neutral, high-melting solid with significant potential as a
prodrug motif or a structural lattice improver in solid lipid nanoparticles (SLNs).
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This guide delineates the causality behind their differences, providing self-validating protocols
for their synthesis, separation, and biological evaluation.

Physicochemical Divergence

The fundamental difference lies in the terminal groups: the carboxylic acid (

) versus the primary amide (

). This substitution alters the intermolecular forces from hydrogen-bonded dimers (acid) to
extensive hydrogen-bonded networks (amide).

Comparative Properties Table

Dodecanedioic Acid

Property Dodecanediamide

(DDDA)
CAS Number 693-23-2 3055-29-0
Formula
Molecular Weight 230.30 g/mol 228.33 g/mol

Carboxyl ( Primary Amide (
Terminal Group

) )

Neutral (Non-ionizable in phys.

pKa ~4.45 (pKal), ~5.54 (pKa2)

range)

>180 °C (Theoretical/Homolog

Melting Point 127-129 °C )
inferred)*
. pH-dependent (Soluble at pH > ]
Water Solubility 7 Insoluble (pH independent)
) o o ~1.8 (Lower due to polarity of
LogP (Lipophilicity) ~3.2 (Unionized) ]
amide)
H-Bond Donors 2 4

*Note: Amides consistently exhibit higher melting points than their parent acids due to the
ability of the amide group to form multiple hydrogen bonds per molecule, creating a rigid crystal
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lattice.

Causality of Solubility Differences

» DDDA: At physiological pH (7.4), DDDA exists primarily as the dianion (

). This charge repulsion prevents aggregation, allowing solubility in agueous buffers.

» Diamide: The amide group is neutral at pH 7.4. It relies solely on dipole-dipole interactions
and hydrogen bonding. The strong crystal lattice energy (high melting point) makes it
energetically unfavorable for water molecules to solvate the solid, resulting in poor agueous
solubility but high stability in solid dosage forms.

Synthetic Pathways & Interconversion

For drug development, converting the acid to the amide is a common strategy to alter
membrane permeability.

Synthesis Workflow (Graphviz)

The following diagram illustrates the conversion of DDDA to Dodecanediamide via an Acid
Chloride intermediate, a standard protocol for high-purity synthesis.
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Figure 1: Synthetic pathway for the conversion of Dodecanedioic Acid to Dodecanediamide
via acid chloride activation.

Validated Synthetic Protocol

» Activation: Reflux DDDA (1 eq) with Thionyl Chloride (

, 5 eq) for 4 hours. Evaporate excess
to obtain the acid chloride oil.

o Amidation: Dissolve the acid chloride in anhydrous THF. Add dropwise to a saturated solution
of Ammonia in THF at 0°C.

o Workup: The diamide precipitates. Filter, wash with water (to remove
), and recrystallize from hot ethanol.

Biological & Pharmacological Implications|2]

This section is critical for researchers investigating metabolic modulation. DDDA is a known
metabolic fuel, whereas the diamide acts as a "masked" carrier.

Metabolic Pathway (Graphviz)

DDDA is metabolized via

-oxidation in the mitochondria. The diamide must first be hydrolyzed.
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Figure 2: Metabolic activation of Dodecanediamide to DDDA and subsequent oxidation for
ATP generation.
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Key Pharmacological Differences[4]

e Membrane Permeability:

o Diamide: Being neutral, it can passively diffuse through lipid bilayers more effectively than
the ionized dicarboxylate, potentially crossing the Blood-Brain Barrier (BBB) before
hydrolysis.

o Acid:[1] Requires specific transporters (e.g., OATs) or must be in the protonated form to
cross membranes.

o Toxicity & Excretion:

o DDDA is excreted unchanged in urine if the metabolic capacity is exceeded. High loads of
dicarboxylic acids can cause dicarboxylic aciduria.

o The diamide may have a longer half-life due to the rate-limiting hydrolysis step.

Analytical Protocols: Separation & Identification

Separating the acid from the amide is a routine requirement in purity analysis.

HPLC Method (Reverse Phase)

Because DDDA is ionizable and the Diamide is not, pH control is the separation mechanism.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5).

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 20 minutes.

Detection: UV at 210 nm (Amide bond absorption is strong here; Carboxyl is weaker).

Separation Logic:
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e At pH 2.5, DDDA is protonated (neutral) and hydrophobic. It will retain well on the C18
column.

e The Diamide is always neutral but more polar than the protonated acid due to the amide
dipole.

o Result: The Diamide typically elutes before the protonated Acid in high-organic gradients, or
after if the acid is ionized (at neutral pH). Recommendation: Run at acidic pH to sharpen the
acid peak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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